Cas no 2411264-11-2 (4-(Quinoxalin-2-yl)phenyl sulfurofluoridate)

• Product Name: 4-(Quinoxalin-2-yl)phenyl sulfurofluoridate
• CAS No: 2411264-11-2
• MF: C₁₄H₉FN₂O₃S
• MW: 304.296265363693
• CID: 5378424
• PubChem ID: 165871103
• Update Time: 2025-10-28

4-(Quinoxalin-2-yl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2411264-11-2
• Z3489903901
• EN300-7553871
• 4-(quinoxalin-2-yl)phenyl sulfurofluoridate
• 4-(Quinoxalin-2-yl)phenyl sulfurofluoridate

• Inchi： 1S/C14H9FN2O3S/c15-21(18,19)20-11-7-5-10(6-8-11)14-9-16-12-3-1-2-4-13(12)17-14/h1-9H
• InChI Key： QEBMCKQVBNTXSK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)C1C=NC2C=CC=CC=2N=1)F

Computed Properties

• Exact Mass: 304.03179149g/mol
• Monoisotopic Mass: 304.03179149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.5Ų

Additional information on 4-(Quinoxalin-2-yl)phenyl sulfurofluoridate

Comprehensive Overview of 4-(Quinoxalin-2-yl)phenyl sulfurofluoridate (CAS No. 2411264-11-2)

4-(Quinoxalin-2-yl)phenyl sulfurofluoridate (CAS No. 2411264-11-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the quinoxaline derivatives family, which is known for its broad-spectrum biological activities. Researchers are particularly interested in its potential applications as a sulfurofluoridate moiety, which can enhance reactivity in targeted molecular interactions. This compound's CAS number 2411264-11-2 serves as a critical identifier for regulatory and scientific documentation.

In recent years, the demand for quinoxaline-based compounds has surged, driven by their versatility in drug discovery and material science. The integration of a sulfurofluoridate group into the 4-(Quinoxalin-2-yl)phenyl scaffold offers novel opportunities for designing inhibitors or probes in biochemical assays. Scientists are exploring its role in kinase inhibition and enzyme modulation, topics frequently searched in academic and industrial databases. The compound's stability and solubility profiles make it a promising candidate for further structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 4-(Quinoxalin-2-yl)phenyl sulfurofluoridate exemplifies advancements in heterocyclic chemistry. Its synthesis often involves multi-step protocols, including palladium-catalyzed cross-coupling and fluorosulfonation reactions, which are trending topics in organic chemistry forums. The compound's molecular weight and logP value are frequently queried by researchers optimizing pharmacokinetic properties. Additionally, its potential as a bioisostere for phosphate groups has sparked discussions in medicinal chemistry circles.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS 2411264-11-2. Machine learning models often utilize such structures to predict binding affinities or toxicity profiles, addressing common user queries about in silico screening. Environmental scientists also investigate its biodegradability, aligning with global trends toward green chemistry. These interdisciplinary applications underscore the compound's relevance in contemporary research.

Quality control and analytical characterization of 4-(Quinoxalin-2-yl)phenyl sulfurofluoridate rely heavily on techniques like HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a priority for manufacturers catering to high-throughput screening laboratories. The compound's spectral data (e.g., IR peaks) are often shared in open-access repositories, facilitating collaborative research.

In conclusion, 4-(Quinoxalin-2-yl)phenyl sulfurofluoridate (CAS No. 2411264-11-2) represents a convergence of synthetic innovation and biological potential. Its exploration addresses pressing questions in drug design, catalysis, and sustainable chemistry, making it a focal point for future scientific breakthroughs.